2-Chloro-3-methyl-5-naphthalen-2-yl-6-pyridin-4-yl-3H-pyrimidin-4-one

• Molecular Formula: C20H14ClN3O
• Molecular Weight: 347.8 g/mol
• IUPAC Name: 2-chloro-3-methyl-5-naphthalen-2-yl-6-pyridin-4-ylpyrimidin-4-one
• InChI: InChI=1S/C20H14ClN3O/c1-24-19(25)17(16-7-6-13-4-2-3-5-15(13)12-16)18(23-20(24)21)14-8-10-22-11-9-14/h2-12H,1H3
• InChI Key: NGEFWEAIPIHEOL-UHFFFAOYSA-N
• Canonical SMILES: CN1C(=O)C(=C(N=C1Cl)C2=CC=NC=C2)C3=CC4=CC=CC=C4C=C3

Description

2-Chloro-3-methyl-5-naphthalen-2-yl-6-pyridin-4-yl-3H-pyrimidin-4-one is a useful research compound. Its molecular formula is C20H14ClN3O and its molecular weight is 347.8 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A suspension of 2-hydroxy-3-methyl-5-naphthalen-2-yl-6-pyridin-4-yl-3H-pyrimidin-4-one (10.0 g, 30.4 mmol) and phosphorous oxychloride (250 mL, 3 mol) was heated to 105° C. for 6 h to form a solution. Monitoring reaction by HPLC showed ˜90% conversion. The reaction solution was cooled and the solvent removed under reduced pressure. Foam residue was dissolved in 500 mL 5% ethanol/chloroform. The organic layer was washed with 100 mL water three times and once with 100 mL 5% NaHCO3. Organic dried over magnesium sulfate, then dried onto 30 g of silica. Final product purified on 400 g silica eluting with 0 to 2.5% methanol/dichloromethane to give a yellow solid. M+1=348.